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Compound of Interest

Compound Name: O-methylviridicatin

CAS No.: 6152-51-4

Cat. No.: B1140139

Get Quote

Executive Summary & Hazard Context
O-Methylviridicatin is not a generic reagent; it is a bioactive fungal metabolite and a potent
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inhibitor (IC

5

M) with antiviral properties.[1] While specific human toxicity data (LD

) remains limited, its structural classification as a quinoline alkaloid and its specific biological
targeting necessitate that it be handled as a High-Potency Active Pharmaceutical Ingredient
(HPAPI).

The Core Risk: The primary danger in research settings is not acute lethality, but bioactive

exposure. Because this compound is frequently solubilized in DMSO (Dimethyl Sulfoxide),

there is a critical risk of transdermal delivery. DMSO acts as a permeation enhancer, potentially

carrying O-methylviridicatin directly into the bloodstream, bypassing the skin's natural barrier.
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Operational Directive: Treat O-methylviridicatin as a Biosafety Level 2 (BSL-2) agent

equivalent. All handling of the dry powder must occur within a containment device.[1]

Personal Protective Equipment (PPE) Matrix
This matrix is designed to provide redundancy. We do not rely on a single barrier.[1]
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Protection
Category

Standard Protocol
(Dry Powder)

Solvated Protocol
(DMSO/Ethanol)

Scientific Rationale

Respiratory
Fume Hood / BSC

Class II

Fume Hood / BSC

Class II

Inhalation of

aerosolized alkaloids

can trigger rapid

systemic absorption.

[1] N95/P100

respirators are only a

backup if engineering

controls fail.[1]

Dermal (Hands)
Double Nitrile Gloves

(4 mil min.)[1]

Double Nitrile (Outer)

+ Laminate (Inner

recommended)

CRITICAL: DMSO

permeates standard

nitrile gloves in <5

minutes.[1] Double

gloving provides a

"doffing window" to

remove outer gloves

immediately upon

splash contact.[1]

Ocular
Chemical Safety

Goggles

Chemical Safety

Goggles + Face

Shield (if >10mL)

Standard safety

glasses offer

insufficient protection

against splashes of

high-permeability

solvents.[1]

Body
Lab Coat

(Tyvek/Polypropylene)

Lab Coat +

Impervious Apron

Cotton lab coats

absorb solvents,

holding the toxin

against the skin.

Tyvek repels liquid

splashes.[1]
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Phase A: Weighing & Static Control
The most common exposure route for quinoline alkaloids is electrostatic dispersion during

weighing.

Engineering Control: All weighing must be performed inside a certified Chemical Fume Hood

or Biosafety Cabinet.[1]

Static Mitigation: O-Methylviridicatin is a dry, crystalline solid prone to static charge.[1]

Action: Use an anti-static gun (ionizer) on the weighing boat and spatula before touching

the compound.

Why: This prevents "jumping" of the powder, which contaminates the balance and the

user’s cuffs.

Technique: Use the "tare-vessel" method. Do not weigh onto open paper.[1] Weigh directly

into a pre-tared vial that can be capped immediately.

Phase B: Solubilization (The High-Risk Step)
Once in solution, the risk profile changes from inhalation to rapid dermal absorption.

Solvent Choice: DMSO is the standard solvent.[1]

The "Clean Hand / Dirty Hand" Rule:

Non-dominant hand (Clean): Holds the vial/clamp.[1]

Dominant hand (Dirty): Manipulates the pipette.[1]

Breakthrough Protocol:

If a drop of DMSO solution touches your glove, DO NOT WIPE IT.

Action: Immediately remove the outer glove, dispose of it as hazardous waste, wash the

inner glove with water (if compatible) or inspect it, and don a fresh outer glove.

Logic: Wiping forces the solvent into the glove pores, accelerating breakthrough.
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Phase C: Waste Management & Deactivation[1]
Solid Waste: Contaminated vials, tips, and gloves must be segregated into "Hazardous

Chemical Waste" (Incineration stream).[1] Do not autoclave (chemical stability may survive

heat).[1]

Liquid Waste: Collect in a dedicated carboy labeled "Bioactive Alkaloids in Solvent."

Spill Cleanup:

Powder: Cover with wet paper towels (to prevent dust), wipe up, and place in hazardous

waste.

Solution: Absorb with vermiculite or chem-pads.[1] Clean surface with 10% bleach

followed by 70% ethanol.[1] Note: Bleach oxidizes many alkaloids, aiding in deactivation,

though incineration is the only guaranteed disposal method.

Logical Workflow Visualization
The following diagram illustrates the "Hierarchy of Controls" specifically for O-
Methylviridicatin. Note the critical decision point at Solubilization.
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Start: O-Methylviridicatin Handling

Step 1: Risk Assessment
(Check Solvent: DMSO vs Ethanol)

Step 2: Engineering Controls
(Fume Hood / BSC Mandatory)

PPE (Dry Powder):
Double Nitrile + Goggles + Lab Coat

Handling Powder

PPE (Solvated):
Double Nitrile + Apron

(DMSO Permeation Risk)

Handling Solution

Action: Weighing
(Use Anti-Static Gun)

Action: Solubilization
(High Dermal Risk)

Contingency: Spill/Splash

Accident

Disposal:
Incineration Stream (No Autoclave)

Decontamination:
Remove Outer Glove -> Wash

Click to download full resolution via product page
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Figure 1: Operational safety workflow emphasizing the escalation of PPE requirements during

the solubilization phase due to DMSO permeation risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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